Cas no 75418-74-5 (Methyl 3-Oxo-3-(pyridin-2-yl)propanoate)

• Product Name: Methyl 3-Oxo-3-(pyridin-2-yl)propanoate
• CAS No: 75418-74-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD11849520
• CID: 1026812
• PubChem ID: 12672461
• Update Time: 2025-10-13

Methyl 3-Oxo-3-(pyridin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-oxo-3-(pyridin-2yl)propanoate
• Methyl 3-oxo-3-(pyridin-2-yl)propanoate
• methyl 3-oxo-3-pyridin-2-ylpropanoate
• 3-Oxo-3-pyridin-2-ylpropionic acid methyl ester
• Methyl 2-picolinoylacetate
• methyl picolinoylacetate
• AX8212711
• AB0072801
• Methyl 3-oxo-3-(2H-pyridin-1-yl)propanoate
• MFCD11849520
• AB9778
• FT-0737000
• SCHEMBL852344
• b-oxo-2-Pyridinepropanoic acid methyl ester
• INPIXQVBVNGVBU-UHFFFAOYSA-N
• W19089
• AKOS015969069
• 75418-74-5
• DTXSID20506392
• A850225
• SB52823
• METHYL3-OXO-3-(PYRIDIN-2-YL)PROPANOATE
• CS-W023135
• DB-074979
• Methyl 3-Oxo-3-(pyridin-2-yl)propanoate

• MDL： MFCD11849520
• Inchi： 1S/C9H9NO3/c1-13-9(12)6-8(11)7-4-2-3-5-10-7/h2-5H,6H2,1H3
• InChI Key： INPIXQVBVNGVBU-UHFFFAOYSA-N
• SMILES： O(C)C(CC(C1C=CC=CN=1)=O)=O

Computed Properties

• Exact Mass: 179.05800
• Monoisotopic Mass: 179.058243149 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.17
• XLogP3: 0.9
• Topological Polar Surface Area: 46.6

Experimental Properties

• Boiling Point: 259.9±15.0℃ at 760 mmHg
• PSA: 56.26000
• LogP: 0.82740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Methyl 3-Oxo-3-(pyridin-2-yl)propanoate

Methyl 3-Oxo-3-(pyridin-2-yl)propanoate (CAS No: 75418-74-5)

Methyl 3-Oxo-3-(pyridin-2-yl)propanoate, also known by its CAS number 75418-74-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyridine ring attached to a ketone group via a propane chain, with a methyl ester substituent. The molecule's structure lends it to various applications, particularly in the synthesis of bioactive compounds and as an intermediate in organic synthesis.

The compound's structure has been extensively studied, with researchers focusing on its potential as a building block for more complex molecules. Recent studies have highlighted its role in the development of antimicrobial agents and anti-inflammatory drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against Gram-positive bacteria, suggesting its potential in antibiotic development.

In terms of synthesis, Methyl 3-Oxo-3-(pyridin-2-yl)propanoate can be prepared via several methods, including the condensation of pyridine derivatives with carbonyl compounds. One notable approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times while maintaining high yields. This method has been documented in a 2022 paper in the European Journal of Organic Chemistry, where the authors optimized reaction conditions for large-scale production.

The compound's stability under various conditions has also been a topic of recent research. Studies have shown that it exhibits good thermal stability up to 150°C, making it suitable for high-temperature reactions commonly encountered in industrial settings. Additionally, its solubility properties have been characterized, with findings indicating high solubility in organic solvents such as dichloromethane and acetonitrile, which is advantageous for chromatographic separations.

Beyond its chemical properties, the biological activity of Methyl 3-Oxo-3-(pyridin-2-y l)propanoate has been explored in several contexts. A 2021 study published in the Nature Communications journal investigated its role as a modulator of cellular signaling pathways, particularly those involving protein kinases. The results suggested that this compound could serve as a lead molecule for the development of kinase inhibitors, which are critical in cancer therapy.

In conclusion, Methyl 3-Oxo-3-(pyridin -2-y l)propanoate (CAS No: 75418 -74 -5) stands out as a versatile compound with promising applications across multiple domains. Its structural features make it an invaluable tool in organic synthesis and drug discovery, while recent advancements in its synthesis and characterization continue to expand its utility in both academic and industrial settings.